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Feature Evobrutinib Teriflunomide Clinical Interpretation

Primary Endpoint:
Annualized Relapse
Rate (ARR) [1] [2]

evolutionRMS1 ARR 0.15 (95% CI 0.12-0.18) 0.14 (95% CI 0.11-

0.18)

No significant difference

(Adjusted RR 1.02;
p=0.55)

evolutionRMS2 ARR 0.11 (95% CI 0.09-0.13) 0.11 (95% CI 0.09-
0.13)

No significant difference
(Adjusted RR 1.00;

p=0.51)

Key Secondary
Endpoints [1] [2]

Disability Progression No significant difference No significant

difference

Evobrutinib was not

superior on disability
measures

MRI Lesion Activity No significant
difference; rate of

No significant
difference

Evobrutinib did not show
superior control of focal

inflammation
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Feature Evobrutinib Teriflunomide Clinical Interpretation

gadolinium-enhancing

lesions slightly higher

Safety Profile [1] [2]

Most Common Adverse
Events (AEs)

COVID-19, increased
ALT/AST, headache [3]

COVID-19,
increased ALT/AST,

headache [3]

Similar overall pooled
proportion of AEs (85.6%

vs 87.2%)

Serious AEs 7.5% 5.6% Higher incidence with

Evobrutinib

Liver Enzyme

Elevations (≥5x ULN)

5.0% (first 12 weeks) <1% (first 12

weeks)

Significantly more

common with Evobrutinib;
cases met Hy's law

criteria [1] [2]

Mechanisms of Action and Experimental Evidence

Evobrutinib and teriflunomide have distinct mechanisms of action, which targeted different pathways in MS

pathology.
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Evobrutinib Mechanism Teriflunomide Mechanism

Evobrutinib (BTK Inhibitor)

Bruton's Tyrosine Kinase (BTK)

Inhibits

Penetrates CNS

Inhibits Microglia/
Macrophage Activation

Modulates B-Cell
Activation & Cytokine Release

Teriflunomide

Dihydroorotate
Dehydrogenase (DHODH)

Inhibits

Inhibits Pyrimidine Synthesis

Reduces T-Cell and
B-Cell Proliferation

Click to download full resolution via product page

Preclinical and Clinical Trial Methodologies

Preclinical Remyelination Models: The remyelination potential of evobrutinib was investigated in

lysolecithin-induced demyelinated organotypic mouse cerebellar slices and a transgenic
Xenopus model of inducible-demyelination. In these models, evobrutinib (100 nM) enhanced

remyelination, an effect attributed to its targeting of BTK expressed on microglia, influencing the
activity of innate immune cells in the lesion environment [4].

Phase 3 Clinical Trials (evolutionRMS1 & evolutionRMS2): These were two large, multicenter,
randomized, double-blind, double-dummy, active-controlled trials. Participants aged 18-55 with

relapsing MS (EDSS score 0.0-5.5) were randomized 1:1 to receive either evobrutinib (45 mg twice
daily) or teriflunomide (14 mg once daily) for up to 156 weeks. The primary endpoint was the

annualized relapse rate (ARR), with secondary endpoints including disability progression and MRI
outcomes [1] [2].
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Key Conclusions for Researchers

Efficacy in Relapsing MS: The Phase 3 data conclusively show that evobrutinib is not superior to
teriflunomide for controlling relapses in RMS [1] [2]. This was unexpected given positive Phase 2

data, with discussions suggesting potential tolerance development with long-term BTK inhibitor
treatment or differences in blood-brain barrier penetration compared to other BTK inhibitors in

development [5].
Safety Considerations: The significant liver safety signal associated with evobrutinib, including a

higher incidence of serious adverse events and liver enzyme elevations, further diminishes its
therapeutic potential against established therapies with manageable safety profiles [1] [2].

Future of BTK Inhibitors in MS: The failure of evobrutinib in relapsing MS does not necessarily
reflect the entire drug class. Research continues on other BTK inhibitors, with some showing promise

in secondary progressive MS (SPMS) by potentially targeting compartmentalized inflammation
within the central nervous system [6] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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